Cas no 926189-99-3 (N,N-Diethyl 4-(Aminomethyl)benzamide)

• Product Name: N,N-Diethyl 4-(Aminomethyl)benzamide
• CAS No: 926189-99-3
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 3038476
• Update Time: 2025-08-04

N,N-Diethyl 4-(Aminomethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl 4-(Aminomethyl)benzamide
• 4-(aminomethyl)-N,N-diethylbenzamide
• Z228584480

• Inchi： 1S/C12H18N2O/c1-3-14(4-2)12(15)11-7-5-10(9-13)6-8-11/h5-8H,3-4,9,13H2,1-2H3
• InChI Key： UCWAKSWBYWRMKW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(CN)=CC=1)N(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 0.1
• Topological Polar Surface Area: 46.3

Additional information on N,N-Diethyl 4-(Aminomethyl)benzamide

N,N-Diethyl 4-(Aminomethyl)benzamide: A Comprehensive Overview

The compound N,N-Diethyl 4-(Aminomethyl)benzamide (CAS No. 926189-99-3) is a significant organic molecule with a diverse range of applications in various scientific and industrial fields. This compound, characterized by its unique chemical structure, has garnered attention due to its potential in drug discovery, material science, and other advanced research areas. Recent studies have highlighted its role in modulating biological pathways and its utility in the synthesis of advanced materials.

N,N-Diethyl 4-(Aminomethyl)benzamide consists of a benzamide backbone with an N,N-diethyl substituent and an aminomethyl group attached to the para position of the benzene ring. This structure endows the compound with distinctive chemical properties, including high stability and reactivity under specific conditions. The molecule's ability to form hydrogen bonds and its amphiprotic nature make it a valuable component in various chemical reactions and biological assays.

Recent research has focused on the synthesis and characterization of N,N-Diethyl 4-(Aminomethyl)benzamide derivatives. Scientists have explored the use of this compound as a precursor for more complex molecules, leveraging its functional groups to create novel materials with tailored properties. For instance, studies have demonstrated its application in the development of stimuli-responsive polymers, which exhibit changes in physical properties under external stimuli such as temperature or pH.

In the field of pharmacology, N,N-Diethyl 4-(Aminomethyl)benzamide has shown promise as a lead compound for drug development. Researchers have investigated its ability to inhibit specific enzymes and modulate cellular signaling pathways. Recent findings suggest that this compound may have potential in treating neurodegenerative diseases by targeting key proteins involved in disease progression.

The synthesis of N,N-Diethyl 4-(Aminomethyl)benzamide involves multi-step organic reactions, often utilizing advanced catalytic systems to enhance yield and purity. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly production methods, reducing costs and minimizing waste. These improvements have made the compound more accessible for large-scale applications.

From a materials science perspective, N,N-Diethyl 4-(Aminomethyl)benzamide has been employed as a building block for constructing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. Its ability to coordinate with metal ions makes it a versatile component in designing porous materials with applications in gas storage, catalysis, and sensing technologies.

In conclusion, N,N-Diethyl 4-(Aminomethyl)benzamide (CAS No. 926189-99-3) stands out as a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future scientific innovations. As research continues to uncover new uses for this compound, its impact on various industries is expected to grow substantially.